Cas no 1881096-21-4 (3-(4,4-Dimethylcyclohexyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4,4-Dimethylcyclohexyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1881096-21-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5789789
• PubChem ID: 165667968
• Update Time: 2023-12-26

3-(4,4-Dimethylcyclohexyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1881096-21-4
• 3-(4,4-dimethylcyclohexyl)-1,2-oxazole-5-carboxylic acid
• EN300-1854021
• 3-(4,4-Dimethylcyclohexyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C12H17NO3/c1-12(2)5-3-8(4-6-12)9-7-10(11(14)15)16-13-9/h7-8H,3-6H2,1-2H3,(H,14,15)
• InChI Key： CESOTGFHLQKHPW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2CCC(C)(C)CC2)=N1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3Ų